Anomeric Preference: Pyranose vs. Furanose
When D-ribose is condensed with primary amines, NMR spectroscopy reveals that D-ribopyranosylamines are the predominant products, with the α-anomer adopting the 1C4 conformation and the β-anomer adopting the 4C1 chair conformation [1]. This contrasts with D-ribofuranosylamine, which exhibits a different anomeric equilibrium, favoring the β-form in chloroform but shifting to a high proportion of the α-form in dimethyl sulfoxide [2].
| Evidence Dimension | Anomeric preference and conformation |
|---|---|
| Target Compound Data | α-D-ribopyranosylamine (1C4 conformation) predominates; β-D-ribopyranosylamine (4C1 conformation) also present |
| Comparator Or Baseline | D-ribofuranosylamine: β-form predominates in chloroform; high proportion of α-form in DMSO |
| Quantified Difference | Qualitative difference in anomeric distribution; pyranose form is thermodynamically favored |
| Conditions | NMR spectroscopy (1H, 13C) in various solvents (CDCl3, DMSO-d6) |
Why This Matters
The anomeric configuration directly impacts the stereochemical outcome of subsequent glycosylation reactions, making D-ribopyranosylamine the preferred starting material when α-pyranosyl nucleosides are targeted.
- [1] Ellis, G. P., & Honeyman, J. (1955). The identification of the two crystalline N-phenyl-D-ribosylamines ('ribose anilides') by n.m.r. spectroscopy. Carbohydrate Research, 1(1), 1-9. View Source
- [2] Cusack, N. J., Hildick, B. J., Robinson, D. H., Rugg, P. W., & Shaw, G. (1973). Purines, pyrimidines, and imidazoles. Part XL. A new synthesis of a D-ribofuranosylamine derivative and its use in the synthesis of pyrimidine and imidazole nucleosides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1720-1731. View Source
